Cas no 69709-40-6 (1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-)

• Product Name: 1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-
• CAS No: 69709-40-6
• MF: C₁₉H₁₅NO₄S
• MW: 353.39170384407
• CID: 391473
• PubChem ID: 12432931
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-
• 2-(benzenesulfonylmethyl)-1-nitro-4-phenylbenzene
• DTXSID00498069
• 3-[(Benzenesulfonyl)methyl]-4-nitro-1,1'-biphenyl
• 69709-40-6

• Inchi： 1S/C19H15NO4S/c21-20(22)19-12-11-16(15-7-3-1-4-8-15)13-17(19)14-25(23,24)18-9-5-2-6-10-18/h1-13H,14H2
• InChI Key： FUONFBUKBAIRCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C(=CC=C(C2C=CC=CC=2)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 353.07225
• Monoisotopic Mass: 353.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28